It is often more complicated to measure the phase response of a large system than the magnitude. In that case, one can attempt to use the Kramers-Kronig (KK) relations which give a relation between magnitude and phase. The advantage is that then only the magnitude of the frequency response needs to be measured. We show that the KK relations for magnitude and phase may yield invalid results when the transfer function has zeros located in the right half of the complex s-plane, i.e. the system is non-minimum phase. In this paper we propose a method which enables to find these zeros, by using specific excitation signals and measuring the resulting time responses of the system. The method is verified using blind tests. When the locations of the zeros in the right half of the complex s-plane are known, modified KK relations can be successfully applied to non-minimum phase systems. We demonstrate this by computing the phase response of the electric field, excited by a point dipole source inside a closed cavity with Perfect Electrically Conducting (PEC) walls.